Cas no 154107-44-5 (Benzenesulfonyl chloride, 2-amino-4,6-dichloro-)

2-Amino-4,6-dichlorobenzenesulfonyl chloride is a specialized aromatic sulfonyl chloride derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulfonyl chloride group enables efficient sulfonamide formation, while the dichloro and amino substituents provide versatility for further functionalization. This compound is particularly valued for its role in constructing heterocyclic frameworks and active pharmaceutical ingredients (APIs). Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications. The dichloro substitution pattern enhances electrophilic reactivity, making it useful in selective coupling reactions. Proper handling is essential due to its moisture sensitivity and potential irritancy.

Benzenesulfonyl chloride, 2-amino-4,6-dichloro- structure

154107-44-5 structure

Product Name:Benzenesulfonyl chloride, 2-amino-4,6-dichloro-

CAS No:154107-44-5

MF:C₆H₄Cl₃NO₂S

MW:260.525457382202

CID:1327934

PubChem ID:2756400

Update Time:2025-05-28

Benzenesulfonyl chloride, 2-amino-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2-amino-4,6-dichloro-
- 2-amino-4,6-dichloro-benzenesulfonyl chloride
- 154107-44-5
- 2-Amino-4,6-dichlorobenzene-1-sulfonylchloride
- SCHEMBL544443
- 2-amino-4,6-dichloro-benzenesulfonyl chloride, AldrichCPR
- RQPBYRPCEIKLIH-UHFFFAOYSA-N
- 2-Amino-4,6-dichlorobenzene-1-sulfonyl chloride
- DB-121982
- 2-amino-4,6-dichlorobenzene sulfonyl chloride
- 2-amino-4,6-dichlorobenzenesulfonyl chloride
- MDL： MFCD04117292
- Inchi： 1S/C6H4Cl3NO2S/c7-3-1-4(8)6(5(10)2-3)13(9,11)12/h1-2H,10H2
- InChI Key： RQPBYRPCEIKLIH-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1S(=O)(=O)Cl)N)Cl

Computed Properties

Exact Mass: 258.90302
Monoisotopic Mass: 258.902833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 68.5Å²

Experimental Properties

PSA: 60.16

Benzenesulfonyl chloride, 2-amino-4,6-dichloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	020657-250mg	2-Amino-4,6-dichloro-benzenesulfonyl chloride	154107-44-5		250mg	￡160.00	2022-02-28
Fluorochem	020657-2g	2-Amino-4,6-dichloro-benzenesulfonyl chloride	154107-44-5		2g	￡372.00	2022-02-28
Crysdot LLC	CD12138475-1g	2-Amino-4,6-dichlorobenzene-1-sulfonyl chloride	154107-44-5	97%	1g	$609	2024-07-23